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Compound of Interest

Compound Name: Barium chlorate

Cat. No.: B3432372

This document provides a detailed overview of the chemical formula and precise molar mass of
barium chlorate, intended for researchers, scientists, and professionals in drug development.

Barium Chlorate: An Overview

Barium chlorate is an inorganic compound composed of a barium cation and two chlorate
anions. It is the barium salt of chloric acid.[1][2] In its anhydrous form, it presents as a white
crystalline solid.[1][3] This compound is a strong oxidizing agent and is notably used in
pyrotechnics to generate a vibrant green color.[1] Due to the presence of soluble barium, it is
toxic and requires careful handling.[1]

Chemical Formula

The chemical formula for barium chlorate is determined by the ionic charges of its constituent
ions. The barium ion has a charge of +2 (Ba2*), while the chlorate polyatomic ion (composed of
one chlorine atom and three oxygen atoms) has a charge of -1 (ClOs™). To achieve a neutral
compound, two chlorate ions are required to balance the charge of a single barium ion.[4]

Therefore, the chemical formula for anhydrous barium chlorate is:
Ba(ClOs3)2[1][2][3][4][5]

Barium chlorate can also exist as a monohydrate, with the chemical formula Ba(ClOs)2-H20.
[1] This guide focuses on the anhydrous form.
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Precise Molar Mass Calculation

The molar mass of a compound is the sum of the atomic masses of its constituent atoms. To
calculate the precise molar mass of Ba(ClOs)2, the standard atomic weights of Barium (Ba),
Chlorine (CI), and Oxygen (O) are used.

The calculation is performed as follows:

¢ Molar Mass of Ba(ClOs3)z2 = (Atomic Mass of Ba) + 2 x [(Atomic Mass of Cl) + 3 x (Atomic
Mass of O)]

Using the precise atomic masses for each element:

Molar Mass = 137.327 g/mol + 2 x [35.453 g/mol + 3 x (15.999 g/mol )]

Molar Mass = 137.327 g/mol + 2 x [35.453 g/mol + 47.997 g/mol ]

Molar Mass = 137.327 g/mol + 2 x [83.450 g/mol ]

Molar Mass = 137.327 g/mol + 166.900 g/mol

Molar Mass = 304.227 g/mol

This value aligns with published molar masses for barium chlorate, which are often cited as
304.23 g/mol .[5][6]

Data Presentation: Atomic and Molar Mass

The quantitative data used for the molar mass calculation is summarized in the table below for
clarity and easy reference.
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Total Mass in

Quantity in Precise Atomic
Element (Symbol) Compound ( g/mol
Formula Mass ( g/mol ) |
137.327[7][8][9][10
Barium (Ba) 1 LIEI(RILO] 137.327
[11]
Chlorine (Cl) 2 35.453[12] 70.906
Oxygen (O) 6 15.999[13][14][15] 95.994
“Total (Ba(ClOs)2) ** - - 304.227

Visualization of Molecular Composition

The following diagram illustrates the logical relationship and elemental composition of one
molecule of barium chlorate.

Barium Chlorate
Ba(ClOs3)2

contains

1 x Barium (Ba) —>( 2 x Chlorate (CIOs) )

contains contains

6 x Oxygen (O)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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